1-(4-methoxyphenyl)-3-(3-nitrophenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 1-(4-methoxyphenyl)-3-(3-nitrophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C18H17N3O6S/c1-27-15-7-5-12(6-8-15)19-16-10-28(25,26)11-17(16)20(18(19)22)13-3-2-4-14(9-13)21(23)24/h2-9,16-17H,10-11H2,1H3
• InChI Key: DGRKMQNNMSVLLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3CS(=O)(=O)CC3N(C2=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C18H17N3O6S
• Molecular Weight: 403.4 g/mol

Description

1-(4-methoxyphenyl)-3-(3-nitrophenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a useful research compound. Its molecular formula is C18H17N3O6S and its molecular weight is 403.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• Research on similar compounds, such as the synthesis of 2-(5-Nitropyrid-2-yl)-3-(4-substitutedphenyl)aminoisoxazol-5(2H)-ones, shows that substituted phenyl derivatives can undergo rearrangements to yield imidazopyridines and indoles under certain conditions. This suggests potential applications in synthesizing complex heterocyclic compounds, which are often of interest in medicinal chemistry and materials science (Khalafy et al., 2002).

Structural and Spectroscopic Investigations

• Multicomponent green synthesis has been utilized to create multi-substituted imidazoles, showcasing the utility of these compounds in developing new materials with potentially unique optical, electronic, or catalytic properties. These methods emphasize sustainable chemistry practices, indicating an environmental application (Mohamed et al., 2015).

Electrochemical Applications

• The electrochemical oxidative methoxylation of 4H-imidazole 1,3-dioxides to generate α-methoxy substituted nitroxyl radicals points to applications in synthesizing radical compounds. Such radicals are of interest in organic synthesis, polymer chemistry, and potentially in designing novel organic electronic materials (Kursakina et al., 1994).

Novel Synthesis Methods

• Studies on the oxidative alkoxylation of 4H-imidazole N-oxides for synthesizing stable nitroxyl radicals suggest applications in creating organic radicals, which could be useful as magnetic materials or in organic electronics. This highlights the compound's relevance in advanced materials science (Grigor’ev et al., 1989).

Polymorphism and Material Properties

• The investigation of polymorphisms and colourations in related imidazole derivatives underlines the potential for such compounds in the development of responsive or adaptive materials. These could find applications in smart coatings, sensors, or as components in optical devices (Sakaino et al., 1988).